N-(2-chloro-4-methylphenyl)-2-[(6-methyl-5,5-dioxido-6H-pyrimido[5,4-c][2,1]benzothiazin-2-yl)thio]acetamide
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Description
N-(2-chloro-4-methylphenyl)-2-[(6-methyl-5,5-dioxido-6H-pyrimido[5,4-c][2,1]benzothiazin-2-yl)thio]acetamide is a useful research compound. Its molecular formula is C20H17ClN4O3S2 and its molecular weight is 460.95. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Structure-Activity Relationships
Research into compounds with structures similar to the one often explores their synthesis and structure-activity relationships. For instance, a study on phosphoinositide 3-kinase (PI3K)/mammalian target of rapamycin (mTOR) dual inhibitors investigates various 6,5-heterocycles to improve metabolic stability, highlighting the importance of structural modifications for enhanced efficacy and stability (Stec et al., 2011).
Antitumor Activity
Another avenue of research involves evaluating the antitumor activities of benzothiazole derivatives. For example, new N-[4-(benzothiazole-2-yl)phenyl]acetamide derivatives have shown considerable anticancer activity against various cancer cell lines, underscoring the therapeutic potential of benzothiazole-related compounds in oncology (Yurttaş et al., 2015).
Anti-Inflammatory Applications
Research also extends to the anti-inflammatory properties of related compounds. A study synthesized derivatives of N-(3-chloro-4-fluorophenyl)-2-[(5-((3-(4-hydroxy-2, 2-dimethyl-2,3-dihydrobenzofuran-5-yl)-1-phenyl-1H-pyrazol-4-yl) methylene)-4-oxo-2-thioxothiazolidin-3-yl) acetamide, with several showing significant anti-inflammatory activity (Sunder et al., 2013).
Anticonvulsant Evaluation
Compounds in the benzothiazole family have also been evaluated for their anticonvulsant activities. A study on indoline derivatives of functionalized aryloxadiazole amine and benzothiazole acetamide identified compounds with significant anticonvulsant activity, highlighting the potential for benzothiazole derivatives in treating seizure disorders (Nath et al., 2021).
Photovoltaic Efficiency and Ligand-Protein Interactions
The exploration of benzothiazolinone acetamide analogs for their photovoltaic efficiency and ligand-protein interactions demonstrates the versatility of this chemical family. Studies have found these compounds to exhibit good light harvesting efficiency and potential as photosensitizers in dye-sensitized solar cells, as well as binding affinity in molecular docking studies with cyclooxygenase 1 (COX1), indicating a broad spectrum of applications (Mary et al., 2020).
Properties
IUPAC Name |
N-(2-chloro-4-methylphenyl)-2-(6-methyl-5,5-dioxopyrimido[5,4-c][2,1]benzothiazin-2-yl)sulfanylacetamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H17ClN4O3S2/c1-12-7-8-15(14(21)9-12)23-18(26)11-29-20-22-10-17-19(24-20)13-5-3-4-6-16(13)25(2)30(17,27)28/h3-10H,11H2,1-2H3,(H,23,26) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DJTGUPAQMPOFHL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)NC(=O)CSC2=NC=C3C(=N2)C4=CC=CC=C4N(S3(=O)=O)C)Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H17ClN4O3S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
461.0 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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